Cas no 1806935-70-5 (4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine)

• Product Name: 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine
• CAS No: 1806935-70-5
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4870200
• Update Time: 2025-08-05

4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-3-2(10)1-11-4(6(8)9)5(3)12(13)14/h1,6H
• InChI Key： XYICJWMTHQODPR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine

Introduction to 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine (CAS No. 1806935-70-5)

4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine, identified by the CAS number 1806935-70-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including chloro, difluoromethyl, iodo, and nitro substituents, makes this molecule a promising candidate for further chemical modification and biological evaluation.

The structural features of 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine contribute to its unique reactivity and potential applications. The chloro group at the 4-position and the iodo group at the 5-position provide electrophilic centers that can participate in various substitution reactions, while the nitro group at the 3-position can be reduced to an amine or further functionalized. The difluoromethyl group at the 2-position introduces additional electronic and steric effects, influencing the compound's overall properties and reactivity.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for medicinal chemistry applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, compounds with halogen substituents have shown particular promise in drug discovery efforts.

The synthesis of 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine involves a multi-step process that typically begins with the functionalization of a pyridine core. The introduction of the chloro group can be achieved through electrophilic aromatic substitution reactions, while the iodo group can be installed via halogen exchange or direct iodination methods. The nitro group is commonly introduced through nitration reactions, and the difluoromethyl group can be added using appropriate fluorinating agents or metal-mediated coupling reactions.

One of the key challenges in working with such complex molecules is optimizing reaction conditions to achieve high yields while minimizing side products. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to enhance reaction efficiency and selectivity. These methods not only improve the overall yield but also reduce waste generation, aligning with modern green chemistry principles.

The biological activity of 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine has been explored in several preclinical studies. Researchers have focused on its potential as a kinase inhibitor due to the ability of pyridine derivatives to interact with protein targets involved in cellular signaling pathways. Preliminary findings suggest that this compound exhibits inhibitory activity against certain kinases, making it a valuable scaffold for further drug development.

Furthermore, the structural motifs present in 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine have inspired modifications aimed at enhancing potency and selectivity. By systematically varying substituents or introducing additional functional groups, researchers can fine-tune the pharmacophore to achieve desired biological effects. This approach has led to the discovery of several lead compounds that are currently undergoing further investigation.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions between 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine and biological targets, providing insights into structure-activity relationships. These predictions guide experimental efforts by highlighting key regions for modification and helping to avoid ineffective or problematic molecular structures.

In conclusion, 4-Chloro-2-(difluoromethyl)-5-iodo-3-nitropyridine (CAS No. 1806935-70-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further development into novel therapeutic agents. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, compounds like this will play an increasingly important role in drug discovery efforts worldwide.